Cas no 2763966-06-7 (1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid)

• Product Name: 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid
• CAS No: 2763966-06-7
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5562842
• PubChem ID: 165998887
• Update Time: 2025-09-28

1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid
• EN300-37344093
• 2763966-06-7
• 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid

• Inchi： 1S/C16H20N2O4/c1-2-12-22-15(21)17-16(14(19)20)8-10-18(11-9-16)13-6-4-3-5-7-13/h2-7H,1,8-12H2,(H,17,21)(H,19,20)
• InChI Key： IMRQIUUGRKHFNC-UHFFFAOYSA-N
• SMILES： OC(C1(CCN(C2C=CC=CC=2)CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid

1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid (CAS No. 2763966-06-7): A Comprehensive Overview

1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid (CAS No. 2763966-06-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine backbone and functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its structural features, including the phenyl ring and carboxylic acid moiety, make it a versatile building block for drug discovery and development.

The chemical structure of 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid includes a piperidine core, which is a common motif in many pharmaceuticals due to its ability to modulate biological activity. The presence of the allyloxycarbonyl (Alloc) protecting group on the amino functionality enhances its utility in peptide synthesis and other organic transformations. Researchers are particularly interested in this compound for its potential applications in designing central nervous system (CNS) targeting drugs, given the piperidine scaffold's prevalence in neuroactive compounds.

In recent years, the demand for 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid has surged, driven by the growing focus on small molecule therapeutics and precision medicine. The compound's ability to serve as a precursor for kinase inhibitors and GPCR modulators has made it a hot topic in academic and industrial research. Additionally, its compatibility with click chemistry techniques, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), further expands its utility in bioconjugation and drug delivery systems.

From a synthetic perspective, 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid can be prepared through multi-step organic reactions, often involving the protection and deprotection of functional groups. The carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The market for 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid is expected to grow steadily, fueled by advancements in drug discovery technologies and the increasing need for novel therapeutic agents. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality batches of this compound to support their R&D efforts. Furthermore, the rise of AI-driven drug design has highlighted the importance of such building blocks in virtual screening and molecular modeling.

In conclusion, 1-Phenyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidine-4-carboxylic acid (CAS No. 2763966-06-7) represents a critical tool in modern medicinal chemistry. Its unique structure, combined with its broad applicability, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover new uses for this compound, its role in addressing unmet medical needs will undoubtedly expand.